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Compound of Interest

Compound Name: Ethyl L-histidinate

Cat. No.: B1616180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometry profile of synthesized

ethyl L-histidinate. Due to the limited availability of direct experimental mass spectra for ethyl
L-histidinate in public databases, this guide presents a predicted fragmentation pattern based

on established principles of mass spectrometry. This predicted data is compared with the

experimental mass spectrometry data of the parent amino acid, L-histidine, and a structurally

related amino acid ester, ethyl L-phenylalaninate. This comparison offers valuable insights for

the characterization of synthesized ethyl L-histidinate and similar compounds in a research

and drug development context.

Data Presentation: Comparison of Mass
Spectrometry Data
The following table summarizes the predicted key mass-to-charge (m/z) values for ethyl L-
histidinate and compares them with the experimental values for L-histidine and ethyl L-

phenylalaninate.
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Compound
Molecular Weight (

g/mol )

Molecular Ion (M+)

[m/z]

Key Fragment Ions

[m/z] and (Proposed

Structure)

Ethyl L-Histidinate

(Predicted)
183.21 183

154 ([M-C₂H₅]⁺), 138

([M-OC₂H₅]⁺), 110

([M-COOC₂H₅]⁺), 81

(Imidazole side chain

fragment)

L-Histidine 155.15 155

110 ([M-COOH]⁺), 82

(Imidazole side chain

fragment)[1]

Ethyl L-

Phenylalaninate
193.25 193

120 ([M-COOC₂H₅]⁺),

102 ([M-CH₂-Ph]⁺), 91

([C₇H₇]⁺, tropylium

ion)[2][3]

Experimental Protocols
A standard method for the mass spectrometry analysis of a volatile amino acid derivative such

as ethyl L-histidinate is Gas Chromatography-Mass Spectrometry (GC-MS) with Electron

Ionization (EI).

Objective: To obtain the mass spectrum of ethyl L-histidinate for structural confirmation and

purity assessment.

Materials and Equipment:

Synthesized ethyl L-histidinate

Anhydrous ethanol (for sample dissolution)

Gas chromatograph coupled to a mass spectrometer (GC-MS) with an EI source

A suitable capillary column for GC (e.g., HP-5ms)
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Helium (carrier gas)

Microsyringe

Procedure:

Sample Preparation: Prepare a dilute solution of the synthesized ethyl L-histidinate in

anhydrous ethanol (e.g., 1 mg/mL).

GC-MS Instrument Setup:

Injector: Set the injector temperature to 250°C.

Oven Program:

Initial temperature: 100°C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10°C/min to 280°C.

Final hold: Hold at 280°C for 5 minutes.

Carrier Gas: Use helium at a constant flow rate (e.g., 1 mL/min).

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-400.

Injection: Inject 1 µL of the prepared sample into the GC-MS.

Data Acquisition: Acquire the data using the instrument's software. The software will

generate a total ion chromatogram (TIC) and a mass spectrum for the peak corresponding to

ethyl L-histidinate.
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Data Analysis:

Identify the peak corresponding to ethyl L-histidinate in the TIC.

Analyze the mass spectrum of this peak to identify the molecular ion and the major

fragment ions.

Compare the obtained spectrum with the predicted fragmentation pattern.

Mandatory Visualization: Predicted Fragmentation
of Ethyl L-Histidinate
The following diagram illustrates the predicted major fragmentation pathways for ethyl L-
histidinate under electron ionization.

Predicted EI Mass Spectrometry Fragmentation of Ethyl L-Histidinate
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Caption: Predicted Fragmentation of Ethyl L-Histidinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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